(4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one

• CAS No.: 87624-26-8
• Molecular Formula: C9H13Cl2NO
• Molecular Weight: 222.11 g/mol
• IUPAC Name: (4aS,8aR)-3,3-dichloro-1,4,4a,5,6,7,8,8a-octahydroquinolin-2-one
• InChI: InChI=1S/C9H13Cl2NO/c10-9(11)5-6-3-1-2-4-7(6)12-8(9)13/h6-7H,1-5H2,(H,12,13)/t6-,7+/m0/s1
• InChI Key: ICSQYGDMSMVESO-NKWVEPMBSA-N
• Isomeric SMILES: C1CC[C@@H]2[C@@H](C1)CC(C(=O)N2)(Cl)Cl
• Canonical SMILES: C1CCC2C(C1)CC(C(=O)N2)(Cl)Cl

Description

(4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one is a bicyclic heterocyclic compound featuring a partially hydrogenated quinoline core with two chlorine atoms at the 3-position and a ketone group at the 2-position. While direct synthesis or application data for this compound are absent in the provided evidence, comparisons with structurally related quinolin-2(1H)-ones and dihydroquinoline derivatives highlight critical differences in substituents, synthetic pathways, and physicochemical properties.

Comparison with Similar Compounds

Structural and Functional Group Variations

Key analogs and their distinguishing features are summarized below:

Compound	Substituents/Modifications	Molecular Formula	Key Properties
(4aS,8aR)-3,3-Dichlorooctahydroquinolin-2(1H)-one (Target)	3,3-Dichloro; octahydroquinoline core	C₉H₁₂Cl₂NO	High lipophilicity due to Cl substituents; rigid bicyclic framework
(4S)-Hexyl-3,4-Dihydroquinolin-2(1H)-one (8c)	Hexyl chain at C4; non-halogenated dihydroquinoline	C₁₅H₂₃NO	88% yield; >99% enantiomeric purity; HRMS m/z 232.1695
7-Chloro-1-cyclopropyl-6-fluoro-2,3-dihydroquinolin-4(1H)-one	7-Cl, 6-F; cyclopropyl at N1; 4-ketone	C₁₂H₁₀ClFNO	Halogen-rich; potential antimicrobial applications
3-[(2,3-Dihydro-1H-1,4-diazepin-6-yl)carbonyl]-4-hydroxy-1-methylquinolin-2(1H)-one	Diazepine ring; hydroxyl at C4; methyl at N1	C₁₈H₁₈N₃O₃	Antimicrobial activity; IR: 3447 cm⁻¹ (OH), 1663 cm⁻¹ (C=O); m/z 297 (M⁺)
3,3’-((4-(prop-2-yn-1-yloxy)phenyl)methylene)-bis(4-hydroxyquinolin-2(1H)-one) (4b)	Bis-quinolinone; propargyloxy phenyl linker	C₃₄H₂₄N₂O₆	Click chemistry product; confirmed via NMR and HRMS

Spectral and Physicochemical Comparisons

• NMR Shifts :
  • The target compound’s dichloro groups would deshield adjacent protons, causing distinct ¹H/¹³C NMR shifts (cf. 8c’s hexyl chain protons at δ 0.86 ).
  • Compound 8c exhibits aromatic protons at δ 6.84–7.23, while the diazepine-containing analog shows NH signals at δ 5.84.
• Mass Spectrometry :
  • Compound 8c’s HRMS (m/z 232.1695) contrasts with the diazepine analog’s m/z 297 (M⁺) .
• Enantiopurity :
  • Only 8c and click chemistry products (e.g., 8f ) report enantiomeric control, unlike the target compound.

Data Table: Key Comparative Metrics

Parameter	Target Compound	Compound 8c	Antimicrobial Hybrid	Bis-quinolinone 4b
Molecular Weight	236.10 g/mol	233.35 g/mol	297.36 g/mol	556.57 g/mol
Halogen Content	2 Cl atoms	None	None	None
Synthetic Yield	N/A	88%	77%	Variable (click chemistry)
Enantiomeric Purity	Undisclosed	>99%	N/A	N/A
Key Applications	Undisclosed	Chiral synthesis	Antimicrobial	Drug delivery scaffolds